Cas no 104182-10-7 (Retinoic acid,3,3-dimethyl- (9CI))

• Product Name: Retinoic acid,3,3-dimethyl- (9CI)
• CAS No: 104182-10-7
• MF: C₂₂H₃₂O₂
• MW: 328.488286972046
• CID: 215894
• PubChem ID: 165359026
• Update Time: 2025-04-19

Retinoic acid,3,3-dimethyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• Retinoic acid,3,3-dimethyl- (9CI)
• SRI 5631-2
• 104182-10-7
• DTXSID501308696
• Retinoic acid, 3,3-dimethyl-

• Inchi： 1S/C22H32O2/c1-16(9-8-10-17(2)13-20(23)24)11-12-19-18(3)14-21(4,5)15-22(19,6)7/h8-13H,14-15H2,1-7H3,(H,23,24)/b10-8+,12-11+,16-9+,17-13+
• InChI Key： YEARAFLBUPPKEI-JQVQEMKWSA-N
• SMILES： OC(/C=C(\C)/C=C/C=C(\C)/C=C/C1=C(C)CC(C)(C)CC1(C)C)=O

Computed Properties

• Exact Mass: 272.08309
• Monoisotopic Mass: 328.240230259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 635
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 4
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.9
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 52.54